Cas no 940458-20-8 (4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoicacid)

• Product Name: 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoicacid
• CAS No: 940458-20-8
• MF: C₁₄H₁₈N₂O₄
• MW: 278.303723812103
• CID: 3046471
• PubChem ID: 17222598
• Update Time: 2025-07-22

4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoicacid Chemical and Physical Properties

Names and Identifiers

• 4-Oxo-4-{3-[(propylamino)carbonyl]-anilino}butanoic acid
• 3-{[3-(propylcarbamoyl)phenyl]carbamoyl}propanoic acid
• 4-oxo-4-[3-(propylcarbamoyl)anilino]butanoic acid
• AN-329/43448580
• STL068687
• 4-oxo-4-{3-[(propylamino)carbonyl]anilino}butanoic acid
• 4-oxo-4-{[3-(propylcarbamoyl)phenyl]amino}butanoic acid
• CS-0321705
• AKOS000319760
• 940458-20-8
• 4-Oxo-4-((3-(propylcarbamoyl)phenyl)amino)butanoic acid
• 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoicacid

• Inchi： 1S/C14H18N2O4/c1-2-8-15-14(20)10-4-3-5-11(9-10)16-12(17)6-7-13(18)19/h3-5,9H,2,6-8H2,1H3,(H,15,20)(H,16,17)(H,18,19)
• InChI Key： KHAZBIWLSPQQFN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=O)NC1=CC=CC(C(NCCC)=O)=C1

Computed Properties

• Exact Mass: 278.12665706g/mol
• Monoisotopic Mass: 278.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoicacid

Chemical Profile of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic Acid (CAS No. 940458-20-8)

4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid, identified by its Chemical Abstracts Service (CAS) number 940458-20-8, is a specialized organic compound with significant implications in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest in medicinal chemistry research. The presence of both carbonyl and amide functionalities, coupled with an anilino group, suggests potential applications in the development of novel therapeutic agents.

The molecular structure of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid consists of a four-carbon backbone with a ketone group at the terminal position, an amide linkage incorporating a propylamino substituent, and an anilino moiety attached to the third carbon. This configuration endows the compound with unique electronic and steric properties that can be exploited in drug design. Specifically, the anilino group introduces aromaticity and potential hydrogen bonding capabilities, while the propylamino side chain may enhance solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring amide and anilino groups due to their ability to interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated that derivatives of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid exhibit inhibitory activity against certain proteases and kinases, which are key targets in oncology and inflammatory diseases. The propylamino moiety, in particular, has been shown to modulate enzyme-substrate interactions by influencing both binding affinity and orientation.

From a synthetic chemistry perspective, 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid serves as a versatile intermediate for constructing more complex molecules. The carboxylic acid functionality allows for further derivatization via esterification or amidation, while the ketone group can undergo reduction or condensation reactions. These synthetic handles make it a valuable building block for libraries of compounds designed for high-throughput screening (HTS) in drug discovery initiatives.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular modeling studies indicate that 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid may bind to target proteins through multiple interactions, including hydrogen bonds and hydrophobic contacts. This multimodal binding capability is often desirable in drug design, as it can lead to higher selectivity and reduced off-target effects. Furthermore, computational screening has identified potential analogs of this compound that may exhibit enhanced potency or selectivity against specific disease-related targets.

In clinical research settings, derivatives of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid have been investigated for their potential therapeutic applications. Preliminary data suggest that certain analogs may possess anti-inflammatory or anticancer properties by modulating signaling pathways associated with disease progression. While these findings are still under investigation, they highlight the compound's promise as a scaffold for developing novel treatments. The integration of experimental data with computational modeling has accelerated the discovery process, allowing researchers to prioritize the most promising candidates for further development.

The synthesis of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic processes have simplified some synthetic routes while maintaining efficiency. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key structural fragments more rapidly than conventional methods allow.

Another area of interest is the exploration of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid in green chemistry initiatives. Researchers are increasingly focused on developing synthetic protocols that minimize waste and energy consumption without compromising product quality. Solvent-free reactions and biocatalytic approaches have been explored as alternatives to traditional organic synthesis methods, aligning with broader efforts to promote sustainable chemical practices.

The pharmacokinetic properties of 4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid are also being scrutinized to assess its suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance rates are critical considerations in drug development. Computational simulations have been used to predict these properties based on structural features, allowing researchers to design analogs with improved pharmacokinetic profiles before experimental testing.

In conclusion,4-Oxo-4-{3-(propylamino)carbonyl-anilino}butanoic acid (CAS No. 940458-20-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Advances in synthetic chemistry, computational modeling, and green chemistry continue to enhance our ability to develop novel derivatives with improved efficacy and sustainability. As research progresses,this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents across various medical disciplines.